Cas no 120354-29-2 ([1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-2-[3-(trifluoromethyl)phenyl]-)

• Product Name: [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-2-[3-(trifluoromethyl)phenyl]-
• CAS No: 120354-29-2
• MF: C₁₇H₁₃F₃N₂OS
• MW: 350.358133077621
• CID: 197116
• PubChem ID: 3078211
• Update Time: 2025-04-19

[1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-2-[3-(trifluoromethyl)phenyl]-
• 2-[3-(trifluoromethyl)phenyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• DTXSID00152816
• BRN 5995883
• Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-(3-(trifluoromethyl)phenyl)-
• 120354-29-2
• 5,6,7,8-Tetrahydro-2-(3-(trifluoromethyl)phenyl)benzothieno(2,3-d)pyrimidin-4(1H)-one

• Inchi： 1S/C17H13F3N2OS/c18-17(19,20)10-5-3-4-9(8-10)14-21-15(23)13-11-6-1-2-7-12(11)24-16(13)22-14/h3-5,8H,1-2,6-7H2,(H,21,22,23)
• InChI Key： PQECOCLDYWHRFY-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(C3C=CC=C(C(F)(F)F)C=3)=N2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 350.07019
• Monoisotopic Mass: 350.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.54
• Refractive Index: 1.676
• PSA: 41.46